Cas no 651780-33-5 (1H-Indazole, 1-acetyl-6-bromo-)

• Product Name: 1H-Indazole, 1-acetyl-6-bromo-
• CAS No: 651780-33-5
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• MDL: MFCD14560558
• CID: 403026
• PubChem ID: 56972887
• Update Time: 2025-04-19

1H-Indazole, 1-acetyl-6-bromo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 1-acetyl-6-bromo-
• 1-(6-bromoindazol-1-yl)ethanone
• Ethanone, 1-(6-broMo-1H-indazol-1-yl)-
• 651780-33-5
• SCHEMBL3525570
• DTXSID60719863
• MFCD14560558
• AKOS015960286
• F18047
• 1-(6-Bromo-1H-indazol-1-yl)ethan-1-one
• MMYFQBBNEVXKAO-UHFFFAOYSA-N
• 1-ACETYL-6-BROMO-1H-INDAZOLE
• FT-0709083
• 1-(6-bromo-1H-indazol-1-yl)ethanone
• DA-30802

• MDL： MFCD14560558
• Inchi： 1S/C9H7BrN2O/c1-6(13)12-9-4-8(10)3-2-7(9)5-11-12/h2-5H,1H3
• InChI Key： MMYFQBBNEVXKAO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=NN(C(C)=O)C=2C=1

Computed Properties

• Exact Mass: 237.97421
• Monoisotopic Mass: 237.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89